Cas no 1807088-33-0 (Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1807088-33-0
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880891
• Update Time: 2025-06-08

Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)7-6(10(13,14)15)5(8(11)12)2-4(3-16)17-7/h2,8H,1H3
• InChI Key： XDSRYEXGRQYHPS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(C#N)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

Research Briefing on Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1807088-33-0)

In recent years, the compound Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1807088-33-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substituents, has demonstrated promising potential as a key intermediate in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it particularly valuable for drug discovery applications.

Recent studies have focused on exploring the synthetic utility of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry reported its application as a versatile building block for the development of kinase inhibitors. The electron-withdrawing cyano and carboxylate groups at positions 6 and 2 respectively, combined with the fluorine-rich substitutions, create an electron-deficient aromatic system that facilitates nucleophilic aromatic substitution reactions, enabling diverse structural modifications.

From a pharmacological perspective, research has identified derivatives of this compound as potential candidates for targeting protein-protein interactions (PPIs) in oncology. The trifluoromethyl group at position 3 has been shown to contribute significantly to binding affinity through enhanced hydrophobic interactions with target proteins. Molecular docking studies suggest that this scaffold can effectively occupy hydrophobic pockets in various disease-relevant proteins, particularly in the context of cancer therapeutics.

The synthetic methodology for producing Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate has been optimized in recent years. A 2022 study in Organic Process Research & Development detailed an improved catalytic system for its preparation, achieving higher yields (up to 78%) and better purity profiles. The process involves a key fluorination step using novel fluorinating agents that demonstrate improved selectivity for the desired difluoromethyl and trifluoromethyl substitutions.

Analytical characterization of this compound has been enhanced through advanced techniques. Recent applications of 19F NMR spectroscopy have provided detailed insights into its conformational behavior in solution. Additionally, X-ray crystallographic studies have revealed interesting packing arrangements in the solid state, influenced by the strong dipole moment created by the electron-withdrawing groups and fluorine atoms.

In drug metabolism studies, the compound has shown favorable pharmacokinetic properties. The methyl ester moiety provides a handle for prodrug strategies, while the cyano group offers potential for further derivatization. Recent in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that fluorination patterns significantly influence metabolic stability, with this particular substitution pattern showing resistance to oxidative metabolism in liver microsome assays.

Looking forward, researchers are exploring the application of this scaffold in targeted protein degradation strategies. Preliminary results suggest that derivatives of Methyl 6-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate can be effectively incorporated into PROTAC (Proteolysis Targeting Chimera) molecules, leveraging its binding properties to recruit E3 ubiquitin ligases. This represents an exciting new direction in chemical biology research.

The compound continues to be of significant interest in pharmaceutical development, with several patent applications filed in 2023-2024 covering novel synthetic routes and therapeutic applications. Its unique combination of physicochemical properties and synthetic versatility ensures its ongoing relevance in medicinal chemistry and drug discovery programs.